Cas no 95540-48-0 (1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro-)

1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro- structure

95540-48-0 structure

Product Name:1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro-

CAS No:95540-48-0

MF:C₁₅H₂₃N₂SCl

MW:298.875

CID:4352548

Chemical and Physical Properties
Related Products

1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro-

1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro- Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

95540-48-0 (1H-1,4-Diazepine-1-propanethiol, 4-[(4-chlorophenyl)methyl]hexahydro-) Related Products

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